1-(2-(3-(furan-2-yl)-6-oxopyridazin-1(6H)-yl)ethyl)-3-(m-tolyl)urea

• IUPAC Name: 1-[2-[3-(furan-2-yl)-6-oxopyridazin-1-yl]ethyl]-3-(3-methylphenyl)urea
• InChI: InChI=1S/C18H18N4O3/c1-13-4-2-5-14(12-13)20-18(24)19-9-10-22-17(23)8-7-15(21-22)16-6-3-11-25-16/h2-8,11-12H,9-10H2,1H3,(H2,19,20,24)
• InChI Key: KZYBCDSKJPOZFI-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)NC(=O)NCCN2C(=O)C=CC(=N2)C3=CC=CO3
• Molecular Formula: C18H18N4O3
• Molecular Weight: 338.4 g/mol

Description

1-(2-(3-(furan-2-yl)-6-oxopyridazin-1(6H)-yl)ethyl)-3-(m-tolyl)urea, commonly known as Furosemide, is a potent diuretic that is widely used in the treatment of hypertension and edema. This compound is a pyridine derivative that was first synthesized in 1962 by Hoechst AG, Germany. Since then, it has been extensively studied for its pharmacological properties and has become an essential drug in the management of various medical conditions.

Mechanism of Action

Furosemide acts as a loop diuretic by inhibiting the Na+/K+/2Cl- co-transporter in the thick ascending limb of the loop of Henle. This results in the inhibition of sodium and chloride ion reabsorption, leading to an increase in the excretion of these ions in the urine. Furosemide also inhibits the reabsorption of calcium and magnesium ions in the loop of Henle, resulting in increased excretion of these ions in the urine. The diuretic effect of Furosemide is rapid and potent, making it an effective treatment for hypertension and edema.
Biochemical and Physiological Effects:
Furosemide has a number of biochemical and physiological effects that have been extensively studied. One of the major effects of Furosemide is its ability to increase the excretion of sodium and chloride ions in the urine. This results in a reduction in extracellular fluid volume and blood pressure. Furosemide also increases the excretion of potassium ions in the urine, which can lead to hypokalemia in some patients. Other biochemical and physiological effects of Furosemide include the inhibition of carbonic anhydrase, the reduction of plasma volume, and the inhibition of the reabsorption of uric acid.

Advantages and Limitations for Lab Experiments

Furosemide has a number of advantages and limitations for use in laboratory experiments. One of the major advantages of Furosemide is its potent diuretic effect, which makes it an effective tool for studying the regulation of fluid and electrolyte balance in the body. Furosemide is also relatively easy to administer and is available in a variety of formulations. However, Furosemide has a number of limitations for use in laboratory experiments. One of the major limitations is its potential to cause hypokalemia in some patients, which can complicate the interpretation of experimental results. Furosemide is also a highly specific inhibitor of the Na+/K+/2Cl- co-transporter, which limits its use in studying other ion transport mechanisms in the kidney.

Future Directions

There are a number of future directions for research on Furosemide. One area of research is the development of new formulations of Furosemide that can improve its pharmacokinetic properties and reduce its potential for adverse effects. Another area of research is the identification of new targets for Furosemide in the kidney, which could lead to the development of new diuretic agents. Finally, there is a need for further research on the long-term effects of Furosemide on renal function and electrolyte balance, particularly in patients with chronic kidney disease.
Conclusion:
In conclusion, Furosemide is a potent diuretic that has been extensively studied for its pharmacological properties. Its mechanism of action, biochemical and physiological effects, and advantages and limitations for laboratory experiments have been well documented. Furosemide has a number of potential applications in scientific research, and there are a number of future directions for research on this compound.

Scientific Research Applications

Furosemide has been extensively studied for its pharmacological properties and has been found to have a wide range of applications in scientific research. One of the major applications of Furosemide is in the study of renal physiology and the regulation of fluid and electrolyte balance. Furosemide is a potent diuretic that inhibits the reabsorption of sodium and chloride ions in the ascending limb of the loop of Henle in the kidney. This mechanism of action has been extensively studied in the context of renal physiology and has led to a better understanding of the regulation of fluid and electrolyte balance in the body.